5-Hydroxy-3-methylpentanoic acid
Overview
Description
5-Hydroxy-3-methylpentanoic acid (HMPA) is a naturally occurring organic compound that is found in certain plants and animals. It is a derivative of the amino acid leucine and has been the subject of extensive scientific research due to its potential use in a variety of applications.
Scientific Research Applications
Synthesis and Derivatives
5-Hydroxy-3-methylpentanoic acid has been a subject of interest in synthetic chemistry. It has been used as a starting material or intermediate in the synthesis of various compounds. For instance, the synthesis of N5-hydroxy-2-methylornithine and N5-hydroxy-2-methylarginine, which are important antimetabolites produced by microorganisms, involves the use of 2-amino-5-hydroxy-2-methylpentanoic acid (Maehr & Leach, 1978). Additionally, stereoselective synthesis of 4-amino-3-hydroxy-2-methylpentanoic acids highlights the role of such compounds in producing amino acid constituents of certain antitumor antibiotics (Giordano, Spinella, & Sodano, 1999).
Role in Wine Aroma
5-Hydroxy-3-methylpentanoic acid derivatives have been studied for their role in the aroma of wines and other alcoholic beverages. A method for the quantitative determination of these acids, including 2-hydroxy-4-methylpentanoic acid, in wines and beverages, was developed, highlighting their potential sensory effects (Gracia-Moreno, Lopez, & Ferreira, 2015).
Biochemical Studies
In the biochemical domain, the structurally modified acids of 5-Hydroxy-3-methylpentanoic acid and its derivatives have been synthesized for studies related to polyketide synthase (PKS) domains. This showcases the importance of these compounds in understanding the substrate selectivity of PKS domains, which are crucial in the biosynthesis of many bioactive polyketides (Harris et al., 1998).
Medical Research
In medical research, various derivatives of 5-Hydroxy-3-methylpentanoic acid have been synthesized for potential applications. For instance, some 3-hydroxy-5-aminopentanoic acid derivatives were synthesized as possible inhibitors of cholesterol biosynthesis, though their effectiveness varied (Carganico, Cangiano, Cozzi, & Lovisolo, 1987).
properties
IUPAC Name |
5-hydroxy-3-methylpentanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-5(2-3-7)4-6(8)9/h5,7H,2-4H2,1H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLYKGFBBFUYWHJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCO)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90544685 |
Source
|
| Record name | 5-Hydroxy-3-methylpentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90544685 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hydroxy-3-methylpentanoic acid | |
CAS RN |
151-11-1 |
Source
|
| Record name | 5-Hydroxy-3-methylpentanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=151-11-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Hydroxy-3-methylpentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90544685 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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